ASP7663

• CAS No.: 1190217-35-6
• Product Name: ASP7663
• Molecular Formula: C14H14FNO3
• Molecular Weight: 263.26
• IUPAC Name: (2E)-2-[7-fluoro-1-(2-methylpropyl)-2-oxoindol-3-ylidene]acetic acid
• Standard InChI: InChI=1S/C14H14FNO3/c1-8(2)7-16-13-9(4-3-5-11(13)15)10(14(16)19)6-12(17)18/h3-6,8H,7H2,1-2H3,(H,17,18)/b10-6+
• Standard InChIKey: RCVZUIGCNAAMIC-UXBLZVDNSA-N
• SMILES: CC(C)CN1C2=C(C=CC=C2F)C(=CC(=O)O)C1=O
• Appearance: Solid powder
• Description: ASP7663 is an orally bioavailable selective TRPA1 activator. It acts by stimulating 5-HT release from QGP-1 cells and exhibiting an abdominal analgesic effect in vivo.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ASP7663; ASP-7663; ASP 7663
• Reference: 1: Kojima R, Nozawa K, Doihara H, Keto Y, Kaku H, Yokoyama T, Itou H. Effects of novel TRPA1 receptor agonist ASP7663 in models of drug-induced constipation and visceral pain. Eur J Pharmacol. 2014 Jan 15;723:288-93. doi: 10.1016/j.ejphar.2013.11.020. Epub 2013 Nov 28. PubMed PMID: 24291101.
• PubChem Compound: 44232532
• Last Modified: Nov 11 2021